Cas no 116256-35-0 (Androst-4-ene-17-carbonitrile,9,17-dihydroxy-3-oxo-, (17a)-)
116256-35-0 structure
Product Name:Androst-4-ene-17-carbonitrile,9,17-dihydroxy-3-oxo-, (17a)-
CAS No:116256-35-0
MF:C20H27NO3
MW:329.433285951614
CID:166905
PubChem ID:3082778
Update Time:2025-04-19
Androst-4-ene-17-carbonitrile,9,17-dihydroxy-3-oxo-, (17a)- Chemical and Physical Properties
Names and Identifiers
-
- Androst-4-ene-17-carbonitrile,9,17-dihydroxy-3-oxo-, (17a)-
- 17-cyano-9,17-dihydroxyandrost-4-ene-3-one
- (9xi)-9,17-dihydroxy-3-oxoandrost-4-ene-17-carbonitrile
- 17beta-Cyano-9alpha,17alpha-dihydroxyandrost-4-en-3-one
- 17-Cdaeo
- 9,17alpha-Dihydroxy-3-oxoandrost-4-ene-17-carbonitrile
- Androst-4-ene-17-carbonitrile, 9,17-dihydroxy-3-oxo-, (17alpha)-
- UHCRRDZEBITSMZ-ZLHCHQMRSA-N
- SCHEMBL3363905
- (8S,10S,13S,14S)-9,17-dihydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-17-carbonitrile
- DTXSID80921981
- 9,17-Dihydroxy-3-oxoandrost-4-ene-17-carbonitrile
- 116256-35-0
-
- Inchi: 1S/C20H27NO3/c1-17-7-5-14(22)11-13(17)3-4-16-15-6-8-19(23,12-21)18(15,2)9-10-20(16,17)24/h11,15-16,23-24H,3-10H2,1-2H3/t15-,16-,17-,18-,19?,20?/m0/s1
- InChI Key: UHCRRDZEBITSMZ-ZLHCHQMRSA-N
- SMILES: OC12CC[C@]3(C)C(C#N)(CC[C@H]3[C@@H]1CCC1=CC(CC[C@]21C)=O)O
Computed Properties
- Exact Mass: 329.19921
- Monoisotopic Mass: 329.19909372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 690
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 81.3Ų
Experimental Properties
- PSA: 81.32
Androst-4-ene-17-carbonitrile,9,17-dihydroxy-3-oxo-, (17a)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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